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Compound of Interest

Compound Name: Dibenzyl hydrazodicarboxylate

Cat. No.: B1266557

For immediate release

This technical guide provides an in-depth overview of dibenzyl hydrazodicarboxylate, a
versatile reagent with significant applications in chemical synthesis and drug development.
Aimed at researchers, scientists, and professionals in the pharmaceutical industry, this
document details the compound's key features, chemical properties, synthesis, and core
applications, supported by experimental protocols and mechanistic diagrams.

Core Features and Chemical Properties

Dibenzyl hydrazodicarboxylate, also known as N,N'-bis(benzyloxycarbonyl)hydrazine, is a
stable, solid compound that serves as a key intermediate and reagent in a variety of organic
transformations. Its utility stems from the presence of the N-N bond and the benzyloxycarbonyl
protecting groups, which can be strategically manipulated in synthetic pathways.

Table 1: Physical and Chemical Properties of Dibenzyl Hydrazodicarboxylate
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Property Value Reference
CAS Number 5394-50-3 [1]
Molecular Formula C16H16N204 [1]
Molecular Weight 300.31 g/mol [1]
Appearance White to off-white solid

Melting Point 104-105.5 °C

Store at 10°C - 25°C in a well-
Storage _ [1]
closed container

N Soluble in many organic
Solubility vent
solvents

Synthesis of Dibenzyl Hydrazodicarboxylate

The synthesis of dibenzyl hydrazodicarboxylate can be achieved through the reaction of
benzyl chloroformate with hydrazine hydrate. A related procedure for a substituted analog, di-p-
chlorobenzyl hydrazodicarboxylate, involves the treatment of p-chlorobenzyl alcohol with 1,1'-
carbonyldiimidazole (CDI) followed by reaction with hydrazine.[2][3]
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Reactants

Benzyl Chloroformate Hydrazine Hydrate
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Dibenzyl Hydrazodicarboxylate

Dibenzyl Hydrazodicarboxylate PIDA DCM

97% yield

Dibenzyl Azodicarboxylate
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Reactants

Alcohol Nucleophile (e.g., Carboxylic Acid) Triphenylphosphine Dibenzyl Azodicarboxylate
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Substituted Product Triphenylphosphine Oxide Dibenzyl Hydrazodicarboxylate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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